Acetoxy Cyclosporin A Acetate
Acetoxy Cyclosporin A Acetate
Brand Name:
Vulcanchem
CAS No.:
138957-23-0
VCID:
VC0030558
InChI:
InChI=1S/C33H59N3O7/c1-22(2)21-27(34-8)33(41)35-30(23(3)4)28(39)18-13-11-12-14-19-29(40)31(36(9)10)32(43-26(7)38)24(5)17-15-16-20-42-25(6)37/h15-16,22-24,27,30-32,34H,11-14,17-21H2,1-10H3,(H,35,41)/b16-15+/t24-,27+,30+,31?,32?/m1/s1
SMILES:
CC(C)CC(C(=O)NC(C(C)C)C(=O)CCCCCCC(=O)C(C(C(C)CC=CCOC(=O)C)OC(=O)C)N(C)C)NC
Molecular Formula:
C33H59N3O7
Molecular Weight:
609.849
Acetoxy Cyclosporin A Acetate
CAS No.: 138957-23-0
Cat. No.: VC0030558
Molecular Formula: C33H59N3O7
Molecular Weight: 609.849
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138957-23-0 |
|---|---|
| Molecular Formula | C33H59N3O7 |
| Molecular Weight | 609.849 |
| IUPAC Name | [(E,5R,16S)-6-acetyloxy-7-(dimethylamino)-5,17-dimethyl-16-[[(2S)-4-methyl-2-(methylamino)pentanoyl]amino]-8,15-dioxooctadec-2-enyl] acetate |
| Standard InChI | InChI=1S/C33H59N3O7/c1-22(2)21-27(34-8)33(41)35-30(23(3)4)28(39)18-13-11-12-14-19-29(40)31(36(9)10)32(43-26(7)38)24(5)17-15-16-20-42-25(6)37/h15-16,22-24,27,30-32,34H,11-14,17-21H2,1-10H3,(H,35,41)/b16-15+/t24-,27+,30+,31?,32?/m1/s1 |
| Standard InChI Key | FIRHBFWMHRQJRD-GZJMPQFMSA-N |
| SMILES | CC(C)CC(C(=O)NC(C(C)C)C(=O)CCCCCCC(=O)C(C(C(C)CC=CCOC(=O)C)OC(=O)C)N(C)C)NC |
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